Cas no 24974-75-2 ((2-Nitrophenyl)methanesulfonyl Chloride)

(2-Nitrophenyl)methanesulfonyl Chloride is a versatile sulfonylating reagent commonly employed in organic synthesis and pharmaceutical research. Its key advantages include high reactivity as an electrophile, enabling efficient introduction of the methanesulfonyl group into target molecules. The ortho-nitro substituent enhances its utility in selective transformations, particularly in nucleophilic substitution reactions. This compound is valued for its stability under controlled conditions and its role in constructing sulfonamide derivatives, which are pivotal in medicinal chemistry. Suitable for use in anhydrous environments, it requires careful handling due to its moisture sensitivity. Its well-defined reactivity profile makes it a reliable choice for synthetic applications requiring precise functionalization.
(2-Nitrophenyl)methanesulfonyl Chloride structure
24974-75-2 structure
Product Name:(2-Nitrophenyl)methanesulfonyl Chloride
CAS No:24974-75-2
MF:C7H6ClNO4S
MW:235.644839763641
MDL:MFCD00082526
CID:820819
PubChem ID:24863407
Update Time:2025-05-27

(2-Nitrophenyl)methanesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

    • 2-Nitro-alpha-toluenesulfonyl chloride
    • (2-nitrophenyl)methanesulfonyl chloride
    • (2-nitrophenyl)-methanesulfonyl chloride
    • (2-nitrophenyl)methanesulphonyl chloride
    • 2-Nitro-
    • 2-nitrobenzylsulphonyl chloride
    • A-toluenesulfonyl chloride
    • F21104
    • CS-0204641
    • 2-nitro-alpha-toluenesulphonyl chloride
    • 2-nitrophenylmethanesulfonyl chloride
    • MFCD00082526
    • SCHEMBL270126
    • 2-Nitro- alpha -toluenesulfonyl chloride
    • AKOS009157104
    • 2-NITRO-ALPHA-TOLUENESULFONYLCHLORIDE
    • EN300-50133
    • AB03093
    • 2-Nitro-alpha-toluenesulfonyl chloride, 98%
    • STR04727
    • 2-nitro-a-toluenesulfonyl chloride
    • 24974-75-2
    • DTXSID20401757
    • Benzenemethanesulfonyl chloride, 2-nitro-
    • J-015759
    • (2-nitrophenyl)methansulfonyl chloride
    • AKOS015913578
    • (2-Nitrophenyl)methanesulfonyl Chloride
    • MDL： MFCD00082526
    • Inchi： 1S/C7H6ClNO4S/c8-14(12,13)5-6-3-1-2-4-7(6)9(10)11/h1-4H,5H2
    • InChI Key： FUEFNUGYRWQHTH-UHFFFAOYSA-N
    • SMILES： ClS(CC1C=CC=CC=1[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 234.97100
  • Monoisotopic Mass: 234.9706065g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 88.3Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 64-66 °C (lit.)
  • PSA: 88.34000
  • LogP: 3.26740

(2-Nitrophenyl)methanesulfonyl Chloride Security Information

  • Symbol: GHS05
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280-P305+P351+P338-P310
  • Hazardous Material transportation number：UN 3261 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： S26; S36/37/39; S45
  • Hazardous Material Identification： C
  • HazardClass：8
  • PackingGroup：III
  • Packing Group：III
  • Packing Group：III
  • Risk Phrases：R34

(2-Nitrophenyl)methanesulfonyl Chloride Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

(2-Nitrophenyl)methanesulfonyl Chloride Pricemore >>

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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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Key Organics Ltd
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A2B Chem LLC
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(2-Nitrophenyl)methanesulfonyl Chloride Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:24974-75-2)(2-Nitrophenyl)methanesulfonyl Chloride
Order Number:A1211343
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:59
Price ($):690.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:24974-75-2)(2-Nitrophenyl)methanesulfonyl Chloride
A1211343
Purity:99%
Quantity:10g
Price ($):690.0
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